1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol

• Molecular Formula: C9H11BrFNO
• Molecular Weight: 248.09 g/mol
• IUPAC Name: 1-amino-3-(2-bromo-5-fluorophenyl)propan-2-ol
• InChI: InChI=1S/C9H11BrFNO/c10-9-2-1-7(11)3-6(9)4-8(13)5-12/h1-3,8,13H,4-5,12H2
• InChI Key: QWRLNPHTZKBIHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CC(CN)O)Br

Description

1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol is a halogenated amino alcohol with a molecular formula of C₉H₁₀BrFNO. Its structure features a propan-2-ol backbone substituted with an amino group and a 2-bromo-5-fluorophenyl aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol typically involves multi-step organic reactions. One common method is the nucleophilic substitution reaction where a suitable precursor, such as 2-bromo-5-fluoroaniline, undergoes a reaction with an appropriate epoxide under basic conditions to form the desired product. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as sodium hydroxide or potassium carbonate.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction parameters are carefully controlled to optimize yield and purity. The process may include steps like purification through recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: 1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the bromine or fluorine atoms.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like sodium azide or thiourea in the presence of a base.

Major Products:

Oxidation: Formation of 1-amino-3-(2-bromo-5-fluorophenyl)propan-2-one.

Reduction: Formation of 1-amino-3-(2-fluorophenyl)propan-2-ol.

Substitution: Formation of 1-amino-3-(2-azido-5-fluorophenyl)propan-2-ol.

Scientific Research Applications

1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological systems, particularly in enzyme inhibition studies.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical agents.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites, while the bromine and fluorine atoms can participate in halogen bonding, influencing the compound’s binding affinity and specificity. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Key Findings :

• Bromine placement (ortho vs. para) significantly impacts electronic and steric properties. Ortho-substituted bromine (as in the target compound) may hinder rotational freedom compared to para-substituted analogs.
• Ethanol derivatives (e.g., (R)-2-Amino-2-(5-bromo-2-fluorophenyl)ethan-1-ol) exhibit lower molecular weights and altered pharmacokinetic profiles due to shorter carbon chains.

Heterocyclic and Aromatic Variants

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Applications
1-Amino-3-(furan-2-ylmethoxy)propan-2-ol	C₈H₁₃NO₃	171.19	Furan-2-ylmethoxy	Soluble in polar solvents; used in synthesizing heterocyclic pharmaceuticals.
1-Amino-3-(3,4-dihydroisoquinolin-2(1H)-yl)propan-2-ol	C₁₂H₁₈N₂O	206.29	Dihydroisoquinoline	Demonstrated utility in peptide coupling reactions (e.g., HATU-mediated synthesis).

Key Findings :

• Replacement of halogenated phenyl groups with heterocycles (e.g., furan or isoquinoline) reduces halogen-related toxicity but may decrease lipophilicity.
• The dihydroisoquinoline derivative shows enhanced reactivity in amide bond formation, likely due to its nitrogen-rich structure.

Methyl-Substituted Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Notes
1-Amino-3-(4-methylphenyl)propan-2-ol hydrochloride	C₁₀H₁₆ClNO	201.70	4-methylphenyl	Hydrochloride salt improves stability; methyl group enhances hydrophobicity.

Key Findings :

• Methyl groups increase steric bulk without the electronegativity of halogens, favoring interactions with hydrophobic enzyme pockets.

Biological Activity

1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, focusing on enzyme inhibition, antibacterial properties, and its role in drug synthesis.

Chemical Structure and Properties

The molecular formula of 1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol is C9H11BrFNO, with a molecular weight of approximately 248.09 g/mol. The compound features an amino group, a hydroxyl group, and halogen substituents (bromine and fluorine) on the phenyl ring, which contribute to its unique biochemical interactions.

Property	Value
Molecular Formula	C9H11BrFNO
Molecular Weight	248.09 g/mol
Functional Groups	Amino, Hydroxyl
Halogen Substituents	Bromine (Br), Fluorine (F)

Enzyme Inhibition

Research indicates that 1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol may exhibit significant enzyme inhibition capabilities. The amino group facilitates hydrogen bonding with active sites of enzymes, while the halogen substituents enhance binding affinity through halogen bonding. This compound has been explored for its potential to inhibit various enzymes, which is crucial for therapeutic applications in treating diseases.

Antibacterial Properties

The compound has shown promising antibacterial activity in various studies. For instance, it was evaluated against several bacterial strains, demonstrating significant inhibition of growth. The presence of halogens is believed to enhance the antibacterial properties by affecting the permeability of bacterial membranes or interfering with metabolic pathways.

Minimum Inhibitory Concentration (MIC) Values:

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.0039
Escherichia coli	0.025
Bacillus subtilis	0.0195

These values indicate that the compound possesses strong antibacterial properties, particularly against Gram-positive bacteria like Staphylococcus aureus.

Study on Enzyme Inhibition

In a study published in MDPI, enzyme inhibition assays demonstrated that compounds similar to 1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol exhibited effective inhibition against key metabolic enzymes, suggesting potential applications in drug development for metabolic disorders .

Antibacterial Activity Evaluation

A recent evaluation of various derivatives revealed that those containing similar structural features to 1-Amino-3-(2-bromo-5-fluorophenyl)propan-2-ol displayed significant antibacterial activity against both Gram-positive and Gram-negative bacteria . The study highlighted the importance of the bromine and fluorine substituents in enhancing biological activity.